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Compound of Interest

Compound Name: Ruthenium(III) iodide hydrate

CAS No.: 208346-20-7

Cat. No.: B1512844

Get Quote

An In-depth Exploration of CAS Number 208346-20-7 for Catalysis and Drug Development

Professionals

Ruthenium(III) iodide hydrate (RuI₃·xH₂O), a compound characterized by its dark grey

powdered appearance, is emerging as a significant player in the fields of chemical synthesis

and materials science.[1] While its full potential is still being uncovered, its unique electronic

properties and catalytic activity are drawing increasing attention from researchers. This guide

provides a detailed overview of its synthesis, physicochemical properties, and key applications,

with a focus on its utility in catalysis and as a potential therapeutic agent.

Physicochemical Properties: A Closer Look
Ruthenium(III) iodide hydrate is a coordination complex with the central ruthenium atom in

the +3 oxidation state. Its properties are summarized in the table below.
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Property Value Source(s)

CAS Number 208346-20-7 [1]

Molecular Formula RuI₃·xH₂O [1]

Molecular Weight 481.77 g/mol (anhydrous) [1]

Appearance Dark grey powder [1]

Decomposition Temperature 590 °C [1]

Solubility

Sparingly soluble in water.[2]

General solubility rules

suggest that most metal

iodides are soluble in water,

but often less so than the

corresponding chlorides and

bromides.[3][4] The solubility of

the hydrated form in various

organic solvents is not

extensively documented in

publicly available literature.

Synthesis and Handling: A Practical Approach
The synthesis of Ruthenium(III) iodide hydrate can be achieved through a salt metathesis

reaction, a common method for preparing insoluble ionic compounds. This process typically

involves the reaction of a soluble ruthenium salt with a soluble iodide salt in an aqueous

solution.

Experimental Protocol: Synthesis via Salt Metathesis
This protocol describes a general method for the synthesis of Ruthenium(III) iodide hydrate
from Ruthenium(III) chloride hydrate.

Materials:

Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)
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Potassium iodide (KI) or another suitable iodide salt

Deionized water

Reaction vessel (e.g., round-bottom flask)

Stirring apparatus (e.g., magnetic stirrer and stir bar)

Filtration apparatus (e.g., Büchner funnel, filter paper, and vacuum flask)

Drying apparatus (e.g., desiccator or vacuum oven)

Procedure:

Dissolution of Reactants: Prepare separate aqueous solutions of Ruthenium(III) chloride

hydrate and a stoichiometric excess of potassium iodide. The use of hydrated Ruthenium(III)

chloride is advantageous as the anhydrous form can be inert and poorly soluble.[5]

Reaction: Slowly add the potassium iodide solution to the stirring Ruthenium(III) chloride

solution at room temperature. A dark precipitate of Ruthenium(III) iodide hydrate should

form immediately. The underlying chemical reaction is: RuCl₃·xH₂O(aq) + 3KI(aq) → RuI₃(s)

+ 3KCl(aq) + xH₂O(l).[2][6]

Digestion: Continue stirring the mixture for a period to ensure complete precipitation and to

allow the precipitate to age, which can improve its filterability.

Isolation: Collect the precipitate by vacuum filtration.

Washing: Wash the collected solid with deionized water to remove soluble impurities, such

as potassium chloride.

Drying: Dry the product in a desiccator over a suitable drying agent or in a vacuum oven at a

low temperature to avoid decomposition.
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Figure 2: A simplified representation of a possible catalytic cycle for nitrile hydration.

Potential in Drug Development: A New Frontier in
Cancer Therapy
Ruthenium-based compounds have emerged as promising alternatives to platinum-based

anticancer drugs, often exhibiting lower toxicity and a different mechanism of action. [7][8]The

"activation by reduction" hypothesis suggests that less reactive Ru(III) prodrugs can be

reduced to more active Ru(II) species within the hypoxic environment of tumors. [1] The nature

of the halide ligand in ruthenium complexes can dramatically alter their biological activity.

Studies have shown that replacing chloride with iodide in certain organometallic ruthenium(II)

arene complexes can lead to increased potency and a different cellular uptake mechanism. [1]

[9]Iodido-ruthenium complexes have also been shown to overcome resistance to platinum-

based drugs and exhibit greater selectivity for cancer cells over normal cells. [1] The cytotoxic

action of ruthenium complexes is often attributed to their ability to induce apoptosis through

various cellular pathways. These can include cell cycle arrest, an increase in intracellular

reactive oxygen species (ROS), and damage to mitochondrial membranes and DNA. [10]
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Potential Apoptotic Pathways of Ruthenium Complexes
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Figure 3: A diagram illustrating potential mechanisms of anticancer activity for ruthenium

complexes.

Future Outlook
Ruthenium(III) iodide hydrate represents a versatile and promising compound for advanced

research in both catalysis and drug development. Further investigations into its detailed

physicochemical properties, including comprehensive spectroscopic and thermal analysis, will

be crucial for its full characterization. Elucidating the precise mechanisms of its catalytic activity
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and anticancer action will pave the way for the rational design of novel, highly efficient catalysts

and therapeutic agents. The unique properties conferred by the iodide ligand suggest that

Ruthenium(III) iodide hydrate and its derivatives will continue to be a fertile ground for

scientific discovery.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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